
In-depth Technical Guide: Molecular Weight of 1-
(4-Bromophenyl)ethyl methyl ether

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
1-(4-Bromophenyl)ethyl methyl

ether

Cat. No.: B1278683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight for the chemical compound

1-(4-Bromophenyl)ethyl methyl ether.

Molecular Structure and Formula
1-(4-Bromophenyl)ethyl methyl ether is an organic compound with the molecular formula

C₉H₁₁BrO[1][2][3]. This formula indicates that each molecule is composed of nine carbon

atoms, eleven hydrogen atoms, one bromine atom, and one oxygen atom.

Calculation of Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The standard atomic weights for the elements present in 1-(4-
Bromophenyl)ethyl methyl ether are:

Carbon (C): approximately 12.011 atomic mass units (amu)[4][5]

Hydrogen (H): approximately 1.008 amu[6][7][8][9]

Bromine (Br): approximately 79.904 amu[10][11][12]

Oxygen (O): approximately 15.999 amu[13][14][15]
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The molecular weight is calculated as follows:

(9 × 12.011) + (11 × 1.008) + (1 × 79.904) + (1 × 15.999) = 215.09 g/mol

This calculated value is consistent with published data for this compound, which report a

molecular weight of approximately 215.09 g/mol or 215.1 g/mol [1][16].

Data Presentation
The quantitative data for the molecular weight calculation is summarized in the table below for

clear comparison.

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 9 12.011[4][5][17] 108.099

Hydrogen H 11 1.008[6][7][8][18] 11.088

Bromine Br 1
79.904[10][11]

[12][19][20]
79.904

Oxygen O 1
15.999[13][14]

[15][21][22]
15.999

Total 215.09

Logical Relationship Diagram
The following diagram illustrates the logical relationship for determining the molecular weight of

1-(4-Bromophenyl)ethyl methyl ether.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.guidechem.com/encyclopedia/1-4-bromophenyl-ethyl-methyl-e-dic3620525.html
https://www.scbt.com/p/1-4-bromophenyl-ethyl-methyl-ether
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.youtube.com/watch?v=0DjGnME8ITM
https://byjus.com/chemistry/carbon/
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://en.wikipedia.org/wiki/Bromine
https://ciaaw.org/bromine.htm
https://periodic-table.rsc.org/element/35/bromine
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=Br
https://www.sbg.bio.ic.ac.uk/had/Elem/Br.html
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://m.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://www.benchchem.com/product/b1278683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constituent Elements & Atomic Weights

Molecular Formula: C₉H₁₁BrO

Calculation

Final Molecular Weight

Carbon (C)
12.011 amu

9 x C

Hydrogen (H)
1.008 amu

11 x H

Bromine (Br)
79.904 amu 1 x Br

Oxygen (O)
15.999 amu

1 x O

Sum of
(Count x Atomic Weight) 215.09 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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